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Compound of Interest

Compound Name: Ethyltrimethoxysilane

Cat. No.: B1346717

An In-depth Technical Guide to the Safe Handling of Ethyltrimethoxysilane in a Laboratory
Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for the use of
ethyltrimethoxysilane in a laboratory environment. It is intended for professionals in research,
science, and drug development who may work with this chemical.

Chemical and Physical Properties

Ethyltrimethoxysilane is an organosilicon compound used as a coupling agent, adhesion
promoter, and surface modifier in various applications, including coatings and composites.[1] It
is a colorless to pale yellow liquid with a mild odor.[1] Its reactivity, particularly its hydrolysis in
the presence of moisture to form silanol groups that can condense into siloxane networks, is a
key feature of its utility.[1]

Table 1: Physical and Chemical Properties of Ethyltrimethoxysilane
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Property Value Reference(s)
Chemical Formula C5H1403sSi [1112113114]
Molecular Weight 150.25 g/mol [21[3]1[41[5]
CAS Number 5314-55-6 [1][21[3]1[6]
Appearance Colorless to pale yellow liquid [1]

Odor Mild [1]

Flash Point 27 °C/80.6 °F [2][3]

Specific Gravity 0.94 [2][3]

Boiling Point/Range 124-125°C [7]

Water Solubility

Decomposes in contact with

water

[3]

Stability

Moisture sensitive

[2](3]

Hazard Identification and Safety Precautions

Ethyltrimethoxysilane is classified as a flammable liquid and vapor.[2][3] It can cause skin

and serious eye irritation, and may cause respiratory irritation.[2][3] It is crucial to handle this

chemical with appropriate safety measures to minimize risk.

Table 2: Hazard Classification and Precautionary Statements
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Precautiona

. Hazard
Hazard GHS Signal ry Reference(s
Statement(s
Class Category Word ) Statement(s )
)
P210, P233,
H226: P240, P241,
Flammable ] Flammable P242, P243,
o Warning o [2][3][4]
Liquids liquid and P370+P378,
vapor P403+P235,
P501
_ P264, P280,
Skin H315:
) ) ] ) P302+P352,
Corrosion/Irrit 2 Warning Causes skin [21[3114]
) o P332+P313,
ation irritation
P362
H319: P280,
Serious Eye
] Causes P305+P351+
Damage/Eye 2 Warning ] [21[31[4]
o serious eye P338,
[rritation
irritation P337+P313
Specific P261, P271,
H335: May
Target Organ P304+P340,
o _ cause
Toxicity 3 Warning ) P312, [21[3114]
. respiratory
(Single o P403+P233,
irritation
Exposure) P405, P501

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling ethyltrimethoxysilane to prevent exposure.
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PPE Doffing Sequence

D - [ ——

Goggles/Face Shield
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Generate Waste

Segregate Ethyltrimethoxysilane
Waste from Other Streams

:

Use a Designated, Compatible,
and Labeled Hazardous Waste Container

:

Label Container Clearly:
'Hazardous Waste - Ethyltrimethoxysilane'

:

Keep Container Tightly Sealed
When Not in Use

:

Store in a Cool, Dry, Well-Ventilated
Secondary Containment Area

:

Arrange for Pickup by
Authorized Hazardous Waste Personnel

Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyltrimethoxysilane safety and handling in a lab
setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1346717#ethyltrimethoxysilane-safety-and-handling-
in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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